Cas no 126334-04-1 (1-[(adamantan-1-yl)methyl]-3-ethylurea)
1-[(adamantan-1-yl)methyl]-3-ethylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-(Adamantan-1-ylmethyl)-3-ethylurea
- 1-[(adamantan-1-yl)methyl]-3-ethylurea
- F0020-1577
- EU-0033471
- AKOS001052035
- 1-(1-adamantylmethyl)-3-ethylurea
- N-(1-adamantylmethyl)-N'-ethylurea
- 1-((3r,5r,7r)-adamantan-1-ylmethyl)-3-ethylurea
- SR-01000389373-1
- AB01330741-02
- 126334-04-1
- SCHEMBL14341841
- NCGC00338670-01
- SR-01000389373
- Oprea1_573531
-
- Inchi: 1S/C14H24N2O/c1-2-15-13(17)16-9-14-6-10-3-11(7-14)5-12(4-10)8-14/h10-12H,2-9H2,1H3,(H2,15,16,17)
- InChI Key: OQLBDNGWXPUYFT-UHFFFAOYSA-N
- SMILES: O=C(NCC)NCC12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 236.188863393Da
- Monoisotopic Mass: 236.188863393Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 41.1Ų
1-[(adamantan-1-yl)methyl]-3-ethylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0020-1577-2μmol |
1-[(adamantan-1-yl)methyl]-3-ethylurea |
126334-04-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0020-1577-1mg |
1-[(adamantan-1-yl)methyl]-3-ethylurea |
126334-04-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0020-1577-2mg |
1-[(adamantan-1-yl)methyl]-3-ethylurea |
126334-04-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 |
1-[(adamantan-1-yl)methyl]-3-ethylurea Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 1-[(adamantan-1-yl)methyl]-3-ethylurea
Exploring the Unique Properties and Applications of 1-[(Adamantan-1-yl)methyl]-3-ethylurea (CAS No. 126334-04-1)
1-[(Adamantan-1-yl)methyl]-3-ethylurea (CAS No. 126334-04-1) is a fascinating compound that has garnered significant attention in the pharmaceutical and chemical research communities. This molecule, characterized by its adamantane backbone and urea functional group, exhibits unique structural and chemical properties that make it a subject of ongoing scientific exploration. Researchers are particularly interested in its potential applications in drug development, material science, and specialty chemical formulations.
The compound's adamantane-derived structure contributes to its remarkable stability and lipophilicity, properties that are highly valued in medicinal chemistry. The urea moiety adds hydrogen bonding capabilities, which can be crucial for biological activity and molecular recognition. These combined features make 1-[(adamantan-1-yl)methyl]-3-ethylurea a promising candidate for various applications, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.
Recent studies have focused on the compound's potential as a modulator of biological pathways, with particular interest in its interactions with membrane proteins and enzymes. The adamantane group is known to enhance blood-brain barrier penetration, making derivatives like 1-[(adamantan-1-yl)methyl]-3-ethylurea particularly interesting for central nervous system applications. Researchers are investigating its possible role in addressing current challenges in neurodegenerative disease treatment.
From a synthetic chemistry perspective, 1-[(adamantan-1-yl)methyl]-3-ethylurea presents interesting opportunities for structural modification. The compound's modular structure allows for relatively straightforward derivatization, enabling medicinal chemists to explore structure-activity relationships. This flexibility is particularly valuable in the current pharmaceutical landscape, where there's growing demand for novel chemical entities with improved pharmacokinetic properties.
The compound's stability and unique physicochemical properties also make it potentially valuable in material science applications. Researchers are examining its potential as a building block for advanced polymers and supramolecular assemblies. The adamantane cage structure can impart thermal stability and rigidity to materials, while the urea functionality offers opportunities for directional hydrogen bonding in molecular design.
In the context of current research trends, 1-[(adamantan-1-yl)methyl]-3-ethylurea aligns with several important directions in chemical innovation. The growing interest in privileged structures in drug discovery makes adamantane-containing compounds particularly relevant. Additionally, the pharmaceutical industry's focus on targeted drug delivery and CNS therapeutics creates significant opportunities for compounds with this structural profile.
From a commercial perspective, the demand for specialty chemicals with unique properties continues to grow. 1-[(Adamantan-1-yl)methyl]-3-ethylurea represents precisely the type of high-value compound that can serve niche applications in both pharmaceutical and advanced material sectors. Its synthesis and purification have been optimized in recent years, making it more accessible for research and development purposes.
Quality control and analytical characterization of 1-[(adamantan-1-yl)methyl]-3-ethylurea have benefited from advances in analytical techniques. Modern methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allow for precise determination of purity and structural confirmation. These analytical capabilities are crucial for researchers working with this compound in various applications.
The environmental and safety profile of 1-[(adamantan-1-yl)methyl]-3-ethylurea has been the subject of preliminary assessments. While comprehensive toxicological data may still be emerging, the compound's structural features suggest it may offer advantages in terms of biodegradability and environmental persistence compared to some alternative synthetic compounds. These considerations are increasingly important in modern chemical development.
Looking to the future, 1-[(adamantan-1-yl)methyl]-3-ethylurea (CAS No. 126334-04-1) is poised to play a role in addressing several contemporary scientific challenges. Its unique combination of structural features makes it a valuable tool for researchers exploring new approaches to drug discovery, material design, and chemical biology. As research continues to uncover its full potential, this compound may emerge as an important building block in multiple scientific and technological domains.
126334-04-1 (1-[(adamantan-1-yl)methyl]-3-ethylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)